Cas no 1240577-12-1 (1-(4-Fluorobenzoyl)-2-methylpiperazine)

• Product Name: 1-(4-Fluorobenzoyl)-2-methylpiperazine
• CAS No: 1240577-12-1
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• MDL: MFCD16811516
• CID: 4690453
• Update Time: 2025-10-05

1-(4-Fluorobenzoyl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzoyl)-2-methylpiperazine
• CC1CNCCN1C(=O)C1=CC=C(F)C=C1

• MDL： MFCD16811516
• Inchi： 1S/C12H15FN2O/c1-9-8-14-6-7-15(9)12(16)10-2-4-11(13)5-3-10/h2-5,9,14H,6-8H2,1H3
• InChI Key： WQMDHYSVKCHKEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.0±37.0 °C at 760 mmHg
• Flash Point: 169.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Fluorobenzoyl)-2-methylpiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(4-Fluorobenzoyl)-2-methylpiperazine

Comprehensive Guide to 1-(4-Fluorobenzoyl)-2-methylpiperazine (CAS No. 1240577-12-1): Properties, Applications, and Market Insights

1-(4-Fluorobenzoyl)-2-methylpiperazine (CAS No. 1240577-12-1) is a specialized fluorinated piperazine derivative with significant potential in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, featuring a piperazine ring substituted with a 4-fluorobenzoyl group and a methyl group. Its unique structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in fluorinated organic compounds has positioned 1-(4-Fluorobenzoyl)-2-methylpiperazine as a compound of significant research value. Fluorination often enhances the bioavailability and metabolic stability of pharmaceutical compounds, making this derivative particularly relevant in modern drug discovery programs. Researchers frequently search for information about "fluorobenzoyl piperazine derivatives" and "methylpiperazine applications," reflecting the compound's importance in medicinal chemistry.

From a chemical perspective, 1-(4-Fluorobenzoyl)-2-methylpiperazine demonstrates interesting physicochemical properties. The presence of both the electron-withdrawing fluorobenzoyl group and the basic piperazine nitrogen creates a molecule with balanced lipophilicity and water solubility. These characteristics are crucial for compounds intended for pharmaceutical applications, explaining why searches for "piperazine solubility properties" and "fluorinated drug intermediates" remain popular among chemists.

In the pharmaceutical industry, 1-(4-Fluorobenzoyl)-2-methylpiperazine serves as a key building block for the development of central nervous system (CNS) drugs. The piperazine moiety is a common pharmacophore found in many neuroactive compounds, while the fluorine atom can significantly influence the molecule's binding affinity and selectivity. Current research trends show increasing interest in "CNS drug development intermediates" and "fluorinated piperazine analogs," aligning perfectly with this compound's applications.

The synthesis of 1-(4-Fluorobenzoyl)-2-methylpiperazine typically involves amide bond formation between 4-fluorobenzoic acid derivatives and 2-methylpiperazine. Optimization of this process remains an active area of research, as evidenced by frequent searches for "piperazine acylation methods" and "fluorobenzoyl chloride reactions." The compound's purification and characterization present particular challenges that interest many synthetic chemists working with heterocyclic compounds.

Market analysis reveals growing demand for 1-(4-Fluorobenzoyl)-2-methylpiperazine among contract research organizations and pharmaceutical companies. The global focus on neurological disorders and mental health treatments has driven interest in novel piperazine-based therapeutics. Search trends for "pharmaceutical intermediates market" and "fluorinated compound suppliers" reflect this commercial interest, with particular attention to quality control and regulatory compliance aspects.

From a safety and handling perspective, 1-(4-Fluorobenzoyl)-2-methylpiperazine requires standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the compound. This aligns with common search queries about "chemical handling procedures" and "laboratory safety organic compounds," demonstrating users' concern for safe research practices.

The future outlook for 1-(4-Fluorobenzoyl)-2-methylpiperazine appears promising, particularly in the context of personalized medicine and targeted drug delivery systems. As research into fluorinated pharmaceuticals continues to expand, this compound's role as a versatile chemical building block is likely to grow. Current search trends for "future of fluorinated drugs" and "piperazine derivatives in medicine" support this positive projection, indicating sustained academic and industrial interest.

For researchers considering working with 1-(4-Fluorobenzoyl)-2-methylpiperazine, understanding its spectroscopic properties is essential. The compound's NMR fingerprint and mass spectral characteristics provide crucial identification markers, topics frequently searched as "piperazine NMR analysis" and "fluorinated compound mass spectrometry." These analytical aspects are particularly important for quality assurance in pharmaceutical applications.

In conclusion, 1-(4-Fluorobenzoyl)-2-methylpiperazine (CAS No. 1240577-12-1) represents an important fluorinated heterocyclic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of a piperazine core and fluorinated aromatic moiety makes it a valuable intermediate for developing novel therapeutic agents. The compound's relevance is reflected in current search trends focusing on "fluorinated piperazine synthesis," "drug discovery intermediates," and "heterocyclic building blocks," ensuring its continued importance in chemical research and development.